senfolomycin A
senfolomycin A
Brand Name:
Vulcanchem
CAS No.:
11017-36-0
VCID:
VC0082694
InChI:
InChI=1S/C29H36N2O16S/c1-6-14(31-10-48)27(39)47-22-16(9-43-13(4)33)45-25(28(40)8-15(34)20(30)19(24(28)36)26(37)38)21(35)23(22)46-18-7-17(42-5)29(41,11(2)32)12(3)44-18/h6,12,16-18,21-23,25,35,40-41H,7-9,30H2,1-5H3,(H,37,38)/b14-6-
SMILES:
CC=C(C(=O)OC1C(OC(C(C1OC2CC(C(C(O2)C)(C(=O)C)O)OC)O)C3(CC(=O)C(=C(C3=O)C(=O)O)N)O)COC(=O)C)N=C=S
Molecular Formula:
C29H36N2O16S
Molecular Weight:
700.7 g/mol
senfolomycin A
CAS No.: 11017-36-0
Main Products
VCID: VC0082694
Molecular Formula: C29H36N2O16S
Molecular Weight: 700.7 g/mol
| CAS No. | 11017-36-0 |
|---|---|
| Product Name | senfolomycin A |
| Molecular Formula | C29H36N2O16S |
| Molecular Weight | 700.7 g/mol |
| IUPAC Name | 5-[4-(5-acetyl-5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-6-(acetyloxymethyl)-3-hydroxy-5-[(Z)-2-isothiocyanatobut-2-enoyl]oxyoxan-2-yl]-2-amino-5-hydroxy-3,6-dioxocyclohexene-1-carboxylic acid |
| Standard InChI | InChI=1S/C29H36N2O16S/c1-6-14(31-10-48)27(39)47-22-16(9-43-13(4)33)45-25(28(40)8-15(34)20(30)19(24(28)36)26(37)38)21(35)23(22)46-18-7-17(42-5)29(41,11(2)32)12(3)44-18/h6,12,16-18,21-23,25,35,40-41H,7-9,30H2,1-5H3,(H,37,38)/b14-6- |
| Standard InChIKey | ZIOGVGDMWOZVBR-NSIKDUERSA-N |
| Isomeric SMILES | C/C=C(/C(=O)OC1C(OC(C(C1OC2CC(C(C(O2)C)(C(=O)C)O)OC)O)C3(CC(=O)C(=C(C3=O)C(=O)O)N)O)COC(=O)C)\N=C=S |
| SMILES | CC=C(C(=O)OC1C(OC(C(C1OC2CC(C(C(O2)C)(C(=O)C)O)OC)O)C3(CC(=O)C(=C(C3=O)C(=O)O)N)O)COC(=O)C)N=C=S |
| Canonical SMILES | CC=C(C(=O)OC1C(OC(C(C1OC2CC(C(C(O2)C)(C(=O)C)O)OC)O)C3(CC(=O)C(=C(C3=O)C(=O)O)N)O)COC(=O)C)N=C=S |
| Synonyms | senfolomycin A |
| PubChem Compound | 6438905 |
| Last Modified | Nov 09 2021 |
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